Cas no 1026962-68-4 (6-Bromo-2-fluoro-3-(trifluoromethyl)benzoic Acid)

6-Bromo-2-fluoro-3-(trifluoromethyl)benzoic Acid structure
1026962-68-4 structure
Product Name:6-Bromo-2-fluoro-3-(trifluoromethyl)benzoic Acid
CAS No:1026962-68-4
MF:C8H3BrF4O2
MW:287.005835771561
MDL:MFCD21365092
CID:1133702
PubChem ID:10171656
Update Time:2025-04-20

6-Bromo-2-fluoro-3-(trifluoromethyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-2-fluoro-3-(trifluoromethyl)benzoic acid
    • IFMFJFGMOSTGLZ-UHFFFAOYSA-N
    • AK203083
    • 2-Bromo-6-fluoro-5-trifluoromethylbenzoic acid
    • Benzoic acid, 6-bromo-2-fluoro-3-(trifluoromethyl)-
    • SY068227
    • 6-bromo-2-fluoro-3-(trifluoromethyl)benzoicAcid
    • BRB96268
    • AKOS027253305
    • 1026962-68-4
    • DB-169631
    • DS-10315
    • A905479
    • SCHEMBL6725047
    • CS-0120164
    • MFCD21365092
    • XH1143
    • 6-Bromo-2-fluoro-3-(trifluoromethyl)benzoic Acid
    • MDL: MFCD21365092
    • Inchi: 1S/C8H3BrF4O2/c9-4-2-1-3(8(11,12)13)6(10)5(4)7(14)15/h1-2H,(H,14,15)
    • InChI Key: IFMFJFGMOSTGLZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C(F)(F)F)=C(C=1C(=O)O)F

Computed Properties

  • Exact Mass: 285.92525g/mol
  • Monoisotopic Mass: 285.92525g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 3.1

6-Bromo-2-fluoro-3-(trifluoromethyl)benzoic Acid Pricemore >>

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